Cas no 2171902-12-6 (1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid
• CAS No: 2171902-12-6
• MF: C₁₄H₂₃NO₅S
• MW: 317.401123285294
• CID: 5566132
• PubChem ID: 165595057
• Update Time: 2025-10-31

1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1633243
• 2171902-12-6
• 1-[(tert-butoxy)carbonyl]-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid
• 1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid

• Inchi： 1S/C14H23NO5S/c1-12(2,3)20-11(18)15-8-13(9-15,10(16)17)14(19)4-6-21-7-5-14/h19H,4-9H2,1-3H3,(H,16,17)
• InChI Key： GTOQFEBOOCKONR-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(C(=O)O)CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 317.12969401g/mol
• Monoisotopic Mass: 317.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid

Research Brief on 1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid (CAS: 2171902-12-6)

The compound 1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid (CAS: 2171902-12-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly as building blocks for the development of novel bioactive molecules. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a hydroxythian moiety in this compound makes it a versatile intermediate for further chemical modifications. Researchers have successfully synthesized this compound using a multi-step approach, involving the coupling of protected azetidine carboxylic acid with 4-hydroxythiane derivatives under optimized reaction conditions.

In terms of biological activity, preliminary investigations suggest that 1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential application as a lead compound for the development of anti-inflammatory agents. Furthermore, its structural similarity to known pharmacophores has prompted researchers to explore its utility in targeted drug delivery systems.

The stability and solubility profile of this compound have also been characterized in recent studies. It demonstrates good stability under physiological conditions, making it suitable for further pharmacological evaluation. However, challenges remain in optimizing its bioavailability, which is currently under investigation through structural modifications and formulation strategies.

Looking ahead, researchers are focusing on expanding the applications of 1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid in drug discovery. Current efforts include exploring its potential as a scaffold for the development of protease inhibitors and as a component in peptide mimetics. The compound's unique combination of functional groups offers numerous possibilities for structure-activity relationship studies, which could lead to the discovery of novel therapeutic agents.

In conclusion, 1-(tert-butoxy)carbonyl-3-(4-hydroxythian-4-yl)azetidine-3-carboxylic acid represents a promising chemical entity with diverse potential applications in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield valuable insights for the development of new pharmaceutical compounds. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties for clinical translation.